Bis(chloromethyl) ether
Bis(chloromethyl) ether
Bis(chloromethyl) Ether is a colorless, flammable, carcinogenic liquid with an extremely suffocating odor. Bis(Chloromethyl) Ether is used in industry as an alkylating agent, a chemical intermediate, a monitoring indicator for the presence of chloromethyl ether, and as a laboratory reagent. This substance is irritating to eyes and mucous membranes and emits toxic vapors of hydrochloric acid and other chlorinated compounds when heated to decomposition. Exposure to Bis(Chloromethyl) ether is associated with higher risk of developing lung cancer, mainly small-cell type, and the risk increases with increasing duration and cumulative exposure. (NCI05)
Bis(chloromethyl) ether is a clear liquid with a strong unpleasant odor. It does not occur naturally. It dissolves easily in water, but degrades rapidly and readily evaporates into air. In the past, it was used to make several types of polymers, resins, and textiles, but its use is now highly restricted. Only small quantities of bis(chloromethyl) ether are produced in the United States. The small quantities that are produced are only used in enclosed systems to make other chemicals. However, small quantities of bis(chloromethyl) ether may be formed as an impurity during the production of another chemical, chloromethyl methyl ether.
Bis(chloromethyl) ether is an ether that is dimethyl ether in which one of the hydrogens attached to each of the methyl group has replaced by a chlorine. It has a role as a carcinogenic agent and an alkylating agent. It is an ether and an organochlorine compound.
Bis(chloromethyl) ether is a clear liquid with a strong unpleasant odor. It does not occur naturally. It dissolves easily in water, but degrades rapidly and readily evaporates into air. In the past, it was used to make several types of polymers, resins, and textiles, but its use is now highly restricted. Only small quantities of bis(chloromethyl) ether are produced in the United States. The small quantities that are produced are only used in enclosed systems to make other chemicals. However, small quantities of bis(chloromethyl) ether may be formed as an impurity during the production of another chemical, chloromethyl methyl ether.
Bis(chloromethyl) ether is an ether that is dimethyl ether in which one of the hydrogens attached to each of the methyl group has replaced by a chlorine. It has a role as a carcinogenic agent and an alkylating agent. It is an ether and an organochlorine compound.
Brand Name:
Vulcanchem
CAS No.:
542-88-1
VCID:
VC20779865
InChI:
InChI=1S/C2H4Cl2O/c3-1-5-2-4/h1-2H2
SMILES:
C(OCCl)Cl
Molecular Formula:
(CH2Cl)2O
C2H4Cl2O
C2H4Cl2O
Molecular Weight:
114.96 g/mol
Bis(chloromethyl) ether
CAS No.: 542-88-1
Cat. No.: VC20779865
Molecular Formula: (CH2Cl)2O
C2H4Cl2O
Molecular Weight: 114.96 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bis(chloromethyl) Ether is a colorless, flammable, carcinogenic liquid with an extremely suffocating odor. Bis(Chloromethyl) Ether is used in industry as an alkylating agent, a chemical intermediate, a monitoring indicator for the presence of chloromethyl ether, and as a laboratory reagent. This substance is irritating to eyes and mucous membranes and emits toxic vapors of hydrochloric acid and other chlorinated compounds when heated to decomposition. Exposure to Bis(Chloromethyl) ether is associated with higher risk of developing lung cancer, mainly small-cell type, and the risk increases with increasing duration and cumulative exposure. (NCI05) Bis(chloromethyl) ether is a clear liquid with a strong unpleasant odor. It does not occur naturally. It dissolves easily in water, but degrades rapidly and readily evaporates into air. In the past, it was used to make several types of polymers, resins, and textiles, but its use is now highly restricted. Only small quantities of bis(chloromethyl) ether are produced in the United States. The small quantities that are produced are only used in enclosed systems to make other chemicals. However, small quantities of bis(chloromethyl) ether may be formed as an impurity during the production of another chemical, chloromethyl methyl ether. Bis(chloromethyl) ether is an ether that is dimethyl ether in which one of the hydrogens attached to each of the methyl group has replaced by a chlorine. It has a role as a carcinogenic agent and an alkylating agent. It is an ether and an organochlorine compound. |
|---|---|
| CAS No. | 542-88-1 |
| Molecular Formula | (CH2Cl)2O C2H4Cl2O |
| Molecular Weight | 114.96 g/mol |
| IUPAC Name | chloro(chloromethoxy)methane |
| Standard InChI | InChI=1S/C2H4Cl2O/c3-1-5-2-4/h1-2H2 |
| Standard InChI Key | HRQGCQVOJVTVLU-UHFFFAOYSA-N |
| Impurities | One ... "commercial" /grade/ ... contained traces of carbonyl-containing impurity. |
| SMILES | C(OCCl)Cl |
| Canonical SMILES | C(OCCl)Cl |
| Boiling Point | 223 °F at 760 mm Hg (EPA, 1998) 106.0 °C 104 °C 104-106 °C |
| Colorform | Colorless liquid |
| Flash Point | Less than 66.2F (EPA, 1998) <19 °C (closed cup) |
| Melting Point | -42.7 °F (EPA, 1998) -41.5 °C -42 °C |
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